Cas no 154799-92-5 (Furo[3,4-b]furan-2,4-dione,6-hexyltetrahydro-3-methylene-, (3aS,6R,6aR)-)

• Product Name: Furo[3,4-b]furan-2,4-dione,6-hexyltetrahydro-3-methylene-, (3aS,6R,6aR)-
• CAS No: 154799-92-5
• Molecular Formula: C₁₃H₁₈O₄
• Molecular Weight: 238.279624462128
• CID: 179006
• PubChem ID: 192685

Furo[3,4-b]furan-2,4-dione,6-hexyltetrahydro-3-methylene-, (3aS,6R,6aR)- Properties

Names and Identifiers

• Furo[3,4-b]furan-2,4-dione,6-hexyltetrahydro-3-methylene-, (3aS,6R,6aR)-
• (3aS,6aR)-6a-hexyl-3-methylidene-3a,6-dihydrofuro[3,4-b]furan-2,4-dione
• (3as,6ar)-6a-hexyl-3-methylidenetetrahydrofuro[3,4-b]furan-2,4-dione
• AC1L4URF
• AC1Q69JJ
• AG-J-41687
• AR-1A4066
• CTK4C8403
• KST-1A2358
• Sporothriolide
• Furo[3,4-b]furan-2,4-dione, 6-hexyltetrahydro-3-methylene-, (3aS,6R,6aR)-
• DTXSID50165719
• Furo(3,4-b)furan-2,4-dione, 6-hexyltetrahydro-3-methylene-, (3aS-(3aalpha,6beta,6aalpha))-
• 6-n-Hexyl-3,3a,6,6a-tetrahydro-3-methylenefuro(3,4-b)furan-2,4-dione
• CHEMBL4175317
• (3As,6R,6aR)-6-hexyl-3-methylidene-6,6a-dihydro-3aH-furo[3,4-b]furan-2,4-dione
• (3AS,6R,6aR)-6-hexyl-3-methylenetetrahydrofuro[3,4-b]furan-2,4-dione
• CHEBI:141338

• InChIKey： AENZSPQGLJVLND-VWYCJHECSA-N
• Inchi： 1S/C13H18O4/c1-3-4-5-6-7-9-11-10(13(15)16-9)8(2)12(14)17-11/h9-11H,2-7H2,1H3/t9-,10+,11+/m1/s1
• SMILES： O1C(=O)C(=C)[C@]2([H])C(=O)O[C@H](CCCCCC)[C@]12[H]

Computed Properties

• Exact Mass: 238.12050905g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 5
• Monoisotopic Mass: 238.12050905g/mol
• Heavy Atom Count: 17
• Complexity: 360
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.8
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Boiling Point: 440.1±45.0 °C(Predicted)
• Solubility: 二氯甲烷：可溶； DMSO：可溶；乙醇：可溶；甲醇：可溶
• Density: 1.13±0.1 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furofurans Furofurans